molecular formula C7H8BrNO B8713305 3-Bromo-1,6-dimethyl-1H-pyridin-2-one

3-Bromo-1,6-dimethyl-1H-pyridin-2-one

Cat. No.: B8713305
M. Wt: 202.05 g/mol
InChI Key: SUTSWKNXVOAVMZ-UHFFFAOYSA-N
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Description

3-Bromo-1,6-dimethyl-1H-pyridin-2-one is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H8BrNO

Molecular Weight

202.05 g/mol

IUPAC Name

3-bromo-1,6-dimethylpyridin-2-one

InChI

InChI=1S/C7H8BrNO/c1-5-3-4-6(8)7(10)9(5)2/h3-4H,1-2H3

InChI Key

SUTSWKNXVOAVMZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C(=O)N1C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-6-methylpyridine-2-ol (2 g, 10.6 mmol) was taken up in THF and stirred. Sodium hydride (60% in oil 510 mg, 12.7 mmol) was added portion wise then stirred 30 minutes. Lithium bromide (1.85 g, 21.2 mmol) was added and stirred for 1 hour. Then iodomethane (1.32 mL, 21.2 mmol) was added and the reaction mixture was stirred overnight. The reaction mixture was diluted with DCM and washed with 1N NaOH. The DCM layer was dried over magnesium sulfate, filtered and dried in vacuo to afford 1.19 g product carried on to next step as is. LRMS (ESI) m/z 202/204 [(M+H)]+, calc'd for C7H8BrNO: 202.05.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
510 mg
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
510 mg
Type
reactant
Reaction Step Two
Quantity
1.85 g
Type
reactant
Reaction Step Three
Quantity
1.32 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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